Ethyl 5-(2,3-difluorobenzyl)-1,2,4-oxadiazole-3-carboxylate

• Molecular Formula: C12H10F2N2O3
• Molecular Weight: 268.22 g/mol
• IUPAC Name: ethyl 5-[(2,3-difluorophenyl)methyl]-1,2,4-oxadiazole-3-carboxylate
• InChI: InChI=1S/C12H10F2N2O3/c1-2-18-12(17)11-15-9(19-16-11)6-7-4-3-5-8(13)10(7)14/h3-5H,2,6H2,1H3
• InChI Key: DUQIEHBIULBJAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=N1)CC2=C(C(=CC=C2)F)F

Description

Ethyl 5-(2,3-difluorobenzyl)-1,2,4-oxadiazole-3-carboxylate is a useful research compound. Its molecular formula is C12H10F2N2O3 and its molecular weight is 268.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was prepared according to general method 2 with (step I) 2-(2,3-difluorophenyl)acetic acid (0.651 g; 3.78 mmol) and oxalyl chloride (0.352 mL; 4.16 mmol) in dichloromethane (12 mL) and (step II) ethyl 2-amino-2-(hydroxyimino)acetate (0.5 g; 3.78 mmol) and N,N diisopropylethylamine (1.05 mL; 6.06 mmol) in dichloromethane (6 mL) and (step III) pyridine (18 mL). The crude material was purified by flash chromatography on silica (eluent 20 to 100% ethyl acetate in heptane) to yield 0.079 g (8%) of ethyl 5-(2,3-difluorobenzyl)-1,2,4-oxadiazole-3-carboxylate as a white solid.